N-(3,4-dimethoxyphenyl)-2-((6-methyl-2-(pyrazin-2-yl)pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(6-methyl-2-pyrazin-2-ylpyrimidin-4-yl)sulfanylacetamide
• InChI: InChI=1S/C19H19N5O3S/c1-12-8-18(24-19(22-12)14-10-20-6-7-21-14)28-11-17(25)23-13-4-5-15(26-2)16(9-13)27-3/h4-10H,11H2,1-3H3,(H,23,25)
• InChI Key: XAXDKZGVKHMMKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=NC=CN=C2)SCC(=O)NC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H19N5O3S
• Molecular Weight: 397.5 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-((6-methyl-2-(pyrazin-2-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C19H19N5O3S and its molecular weight is 397.45. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethoxyphenyl)-2-((6-methyl-2-(pyrazin-2-yl)pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethoxyphenyl)-2-((6-methyl-2-(pyrazin-2-yl)pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Synthesis

• Compounds similar to N-(3,4-dimethoxyphenyl)-2-((6-methyl-2-(pyrazin-2-yl)pyrimidin-4-yl)thio)acetamide are used in the synthesis of various heterocyclic structures. These include pyrimidines, pyrazoles, and other fused heterocyclic systems. This is demonstrated in the synthesis of heterocyclic compounds using activated nitriles and cyanothio-acetamide as starting materials (Elian, Abdelhafiz, & abdelreheim, 2014).

Antimicrobial Activity

• Some derivatives have been synthesized and tested for their antimicrobial properties. For instance, a series of pyrimidinones and oxazinones fused with thiophene rings showed promising antibacterial and antifungal activities (Hossan et al., 2012).

Anticancer Potential

• Certain derivatives of N-(3,4-dimethoxyphenyl)-2-((6-methyl-2-(pyrazin-2-yl)pyrimidin-4-yl)thio)acetamide have been designed and synthesized with anticancer properties in mind. For example, a study explored the cytotoxic activity of these compounds on various cancer cell lines, finding that some compounds exhibited significant inhibition of cancer cell growth (Al-Sanea et al., 2020).

Crystal Structure Analysis

• The crystal structures of related compounds have been determined to understand their conformation and molecular interactions. This is crucial in the rational design of drugs and functional materials (Subasri et al., 2016).